Cas no 1219964-49-4 (N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride)

• Product Name: N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride
• CAS No: 1219964-49-4
• MF: C₁₂H₂₆Cl₂N₂O
• MW: 285.253641605377
• CID: 4687307
• Update Time: 2025-10-29

N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-(3-PYRROLIDINYLMETHYL)-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)AMINE DIHYDROCHLORIDE
• N-Methyl-1-(pyrrolidin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine dihydrochloride
• methyl(oxan-4-ylmethyl)(pyrrolidin-3-ylmethyl)amine dihydrochloride
• N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride

• Inchi： 1S/C12H24N2O.2ClH/c1-14(10-12-2-5-13-8-12)9-11-3-6-15-7-4-11;;/h11-13H,2-10H2,1H3;2*1H
• InChI Key： RIVISRXBJRXKGA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN(C)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 24.5

Additional information on N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride

N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine Dihydrochloride (CAS 1219964-49-4): A Comprehensive Overview

N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride (CAS 1219964-49-4) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to as N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine HCl, features a combination of pyrrolidine and tetrahydropyran moieties, making it a versatile building block in medicinal chemistry.

The molecular formula of N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride is C12H24N2O·2HCl, with a molecular weight of approximately 277.24 g/mol. Its structure includes a pyrrolidinylmethyl group and a tetrahydro-2H-pyran-4-ylmethyl group, both attached to a central nitrogen atom. This arrangement provides unique physicochemical properties, such as moderate solubility in water and polar organic solvents, which are critical for its applications in drug discovery and development.

One of the most common questions researchers ask about CAS 1219964-49-4 is its role in central nervous system (CNS) drug development. Due to its structural similarity to known bioactive molecules, this compound has been explored as a potential scaffold for designing novel neuromodulators and receptor ligands. Recent studies have highlighted its utility in targeting G protein-coupled receptors (GPCRs), which are crucial in treating neurological disorders.

In addition to its pharmaceutical applications, N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride is also used in chemical synthesis as an intermediate for more complex molecules. Its stability under various reaction conditions makes it a preferred choice for multi-step organic synthesis. Researchers often inquire about its compatibility with cross-coupling reactions and reductive amination, which are frequently employed in modern synthetic chemistry.

The growing demand for CAS 1219964-49-4 in high-throughput screening (HTS) and combinatorial chemistry has also been a topic of interest. With the rise of AI-driven drug discovery, this compound has been included in virtual libraries for in silico screening, further emphasizing its relevance in contemporary research. Its drug-like properties, such as favorable lipophilicity and hydrogen bonding capacity, make it a valuable candidate for lead optimization.

Another frequently searched aspect of N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride is its safety profile and handling precautions. While it is not classified as a hazardous material, standard laboratory practices should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers often seek information on its storage conditions, which typically recommend keeping it in a cool, dry place away from direct sunlight.

The market for CAS 1219964-49-4 has seen steady growth, driven by its applications in academic research, pharmaceutical R&D, and contract manufacturing organizations (CMOs). Suppliers often highlight its high purity (>98%) and batch-to-batch consistency, which are critical for reproducible experimental results. Recent trends also indicate an increasing interest in custom synthesis services for derivatives of this compound.

In summary, N-Methyl-N-(3-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride (CAS 1219964-49-4) is a multifaceted compound with broad applications in medicinal chemistry and organic synthesis. Its unique structure and properties continue to make it a subject of ongoing research, particularly in the fields of neurology and drug discovery. As the scientific community explores new frontiers in small molecule therapeutics, this compound is poised to remain a valuable tool for researchers worldwide.